Cas no 107811-47-2 (Benzene,1,2-diethoxy-4-(1-methylethoxy)-)
107811-47-2 structure
Product Name:Benzene,1,2-diethoxy-4-(1-methylethoxy)-
CAS No:107811-47-2
MF:C13H20O3
MW:224.296104431152
CID:206735
PubChem ID:183878
Update Time:2025-04-19
Benzene,1,2-diethoxy-4-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2-diethoxy-4-(1-methylethoxy)-
- 1,2-diethoxy-4-propan-2-yloxybenzene
- 1,2-Diethoxy-4-(1-methylethoxy)benzene
- DTXSID50148284
- 107811-47-2
- Benzene, 1,2-diethoxy-4-(1-methylethoxy)-
-
- Inchi: 1S/C13H20O3/c1-5-14-12-8-7-11(16-10(3)4)9-13(12)15-6-2/h7-10H,5-6H2,1-4H3
- InChI Key: JKXORXJOHIZOAK-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)OCC)OCC)C(C)C
Computed Properties
- Exact Mass: 224.1413
- Monoisotopic Mass: 224.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 0.984
- Boiling Point: 302.9°Cat760mmHg
- Flash Point: 100.9°C
- Refractive Index: 1.48
- PSA: 27.69
- LogP: 3.27120
Benzene,1,2-diethoxy-4-(1-methylethoxy)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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